N-(5-bromo-1,3-thiazol-2-yl)-2-chloroacetamide
Description
N-(5-bromo-1,3-thiazol-2-yl)-2-chloroacetamide, also known as BTCA, is a chemical compound that has been used in scientific research for its unique properties. BTCA is a thiazole derivative that has been synthesized through various methods and has been found to have potential applications in several fields of research.
Scientific Research Applications
Antibacterial Activity
N-(5-bromo-1,3-thiazol-2-yl)-2-chloroacetamide has been found to have antibacterial activity. A series of N-(thiazol-2-yl)benzenesulfonamides were synthesized and evaluated for antibacterial activity, based on the convergent presence of thiazole and sulfonamide moieties. Molecules bearing alkyl chains (methyl, isopropyl and butyl) exhibited the best antibacterial activity .
Anticancer Drug Discovery
This compound has shown potential in anticancer drug discovery. The 2-aminothiazole scaffold, which is a part of this compound, has emerged as a promising scaffold in medicinal chemistry and drug discovery research. This nucleus is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib .
CDK2 Inhibitor
In the pursuit of CDK2 inhibitors discovery, Vulpetti and coworkers identified N-(5-Bromo-1,3-thiazol-2-yl)butanamide as a promising template through high throughput screening and combination of X-ray structure determination .
Antiviral Activity
2-aminothiazole derivatives, which include N-(5-bromo-1,3-thiazol-2-yl)-2-chloroacetamide, have been documented to possess antiviral activity .
Antidiabetic Activity
2-aminothiazole derivatives have also been found to have antidiabetic activity .
Anti-inflammatory Activity
These derivatives have also been found to possess anti-inflammatory activities .
properties
IUPAC Name |
N-(5-bromo-1,3-thiazol-2-yl)-2-chloroacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrClN2OS/c6-3-2-8-5(11-3)9-4(10)1-7/h2H,1H2,(H,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRUYVFJOLFMSOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)NC(=O)CCl)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.52 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50772-60-6 |
Source
|
| Record name | N-(5-bromo-1,3-thiazol-2-yl)-2-chloroacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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